Cas no 1118-58-7 (1,3-Pentadiene,2-methyl-)

1,3-Pentadiene,2-methyl- structure
1,3-Pentadiene,2-methyl- structure
Product Name:1,3-Pentadiene,2-methyl-
CAS No:1118-58-7
MF:C6H10
MW:82.1436018943787
CID:193379
PubChem ID:14238
Update Time:2025-04-19

1,3-Pentadiene,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Pentadiene,2-methyl-
    • 2-METHYL-1,3-PENTADIENE (CIS- AND TRANS- MIXTURE)
    • 1,3-Dimethyl-1,3-butadiene
    • 2,4-Dimethyl-1,3-butadiene
    • 2-Methyl-1,3-pentadiene
    • 2-Methyl-1,3-pentadiene,c&amp
    • 2-methylpenta-1,3-diene
    • 2-methyl-3-pentadiene
    • methylisopren
    • 1118-58-7
    • NSC-123452
    • 1,3-Pentadiene, 2-methyl-
    • 2-methyl1,3-pentadiene
    • 2-methyl-penta-1,3-diene
    • FT-0612886
    • RU7NHQ8VSH
    • DTXSID3061506
    • 2-Methyl-1,3-pentadiene,c&t
    • NS00023587
    • CH2=C(CH3)CH=CHCH3
    • Inchi: 1S/C6H10/c1-4-5-6(2)3/h4-5H,2H2,1,3H3
    • InChI Key: RCJMVGJKROQDCB-UHFFFAOYSA-N
    • SMILES: C(=C)(C)C=CC

Computed Properties

  • Exact Mass: 82.0783
  • Monoisotopic Mass: 82.07825
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 68.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0,72 g/cm3
  • Melting Point: -14.9°C
  • Boiling Point: 75-76 °C(lit.)
  • Flash Point: -10 °C
  • Refractive Index: n20/D 1.451
  • PSA: 0
  • LogP: 2.13860

1,3-Pentadiene,2-methyl- Security Information

  • Hazardous Material transportation number:2461
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: 9-16-29-33-36-26
  • Hazardous Material Identification: F Xi
  • HazardClass:3.1
  • PackingGroup:II
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